3-(4-(7,8,9,10-Tetrahydropyrazino[1,2-b]indazol-1-yl)piperazine-1-carbonyl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods. For instance, the Fourier-transform infrared spectroscopy (FT-IR) provides information about the functional groups present in the molecule . Nuclear magnetic resonance (NMR) spectroscopy, both proton (^1H) and carbon (^13C), can give detailed information about the structure of the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound could not be found in the available resources. The reactivity of a compound depends on its structure and the conditions under which it is subjected .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For instance, the melting point can be determined experimentally . The IR spectrum can provide information about the functional groups present in the molecule . The NMR spectra can provide detailed information about the structure of the molecule .Scientific Research Applications
- Findings : Researchers have observed that 3-amino-1H-indazole-1-carboxamides , including derivatives of our compound, exhibit interesting antiproliferative effects. Notably, 3-amino-N-(4-benzylphenyl)-1H-indazole-1-carboxamide and 3-amino-N-(4-butoxyphenyl)-1H-indazole-1-carboxamide inhibit cell growth in various neoplastic cell lines at concentrations below 1 μM, causing cell cycle arrest in the G0–G1 phase .
- Outcome : The compound is synthesized efficiently, yielding a novel series of oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indoles . These heterocyclic structures hold promise for drug discovery and organic synthesis .
- Result : 1-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indole-3-carboxamide derivatives are obtained. This approach enhances structural diversity and molecular complexity .
Antiproliferative Activity
Synthesis of Oxo-1,2,3,4-Tetrahydropyrazino[1,2-a]indoles
Regioselective and Diastereoselective Synthesis
Computational Studies and Spectroscopic Analysis
Future Directions
The future directions for research on this compound could involve further investigation into its synthesis, properties, and potential applications. This could include exploring its reactivity under different conditions, studying its mechanism of action, and investigating potential uses in various fields .
properties
IUPAC Name |
3-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazine-1-carbonyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O/c23-15-16-4-3-5-17(14-16)22(29)27-12-10-26(11-13-27)21-20-18-6-1-2-7-19(18)25-28(20)9-8-24-21/h3-5,8-9,14H,1-2,6-7,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEXJNALBMCMVNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN3C=CN=C(C3=C2C1)N4CCN(CC4)C(=O)C5=CC=CC(=C5)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(7,8,9,10-Tetrahydropyrazino[1,2-b]indazol-1-yl)piperazine-1-carbonyl)benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.